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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B3425138

This guide provides a focused overview of the fundamental molecular properties of
thiogeraniol, a monoterpenoid and an organosulfur compound.[1] Thiogeraniol is structurally
derived from geraniol, with the hydroxyl group substituted by a thiol group. This substitution
imparts distinct chemical properties and a characteristic aroma, making it a compound of
interest in the flavor and fragrance industries.[1]

Molecular and Physical Properties

The essential molecular and physical characteristics of thiogeraniol are summarized below.
These data are critical for researchers and drug development professionals in understanding
its stoichiometry, reactivity, and behavior in various chemical environments.

Property Value

Molecular Formula C10H18S[1]

Molecular Weight 170.32 g/mol [1][2]

IUPAC Name (2E)-3,7-dimethylocta-2,6-diene-1-thiol

Synonyms G.eranyl m-ercaptan, (E)-3,7-Dimethylocta-2,6-
diene-1-thiol[3]

Physical Description Yellow to orange liquid[3]

Monoisotopic Mass 170.11292175 Da
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Chemical Structure and Composition

The molecular formula C10H1sS indicates that each molecule of thiogeraniol is composed of
ten carbon atoms, eighteen hydrogen atoms, and one sulfur atom. The diagram below
illustrates this elemental composition, which forms the basis of its chemical structure and
reactivity.
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Elemental composition of a single molecule of Thiogeraniol.

Note: The experimental protocols for determining these properties are standard analytical
chemistry techniques (such as mass spectrometry and elemental analysis) and are not detailed
in the provided reference data. For specific experimental methodologies, researchers should
consult primary analytical chemistry literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Thiogeraniol: Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425138#thiogeraniol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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